2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide

• IUPAC Name: 2-amino-N-ethyl-N-[(1-methylpiperidin-3-yl)methyl]acetamide
• InChI: InChI=1S/C11H23N3O/c1-3-14(11(15)7-12)9-10-5-4-6-13(2)8-10/h10H,3-9,12H2,1-2H3
• InChI Key: LCPUODCYPCBBBH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCN(C1)C)C(=O)CN
• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol

Description

2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is a tertiary amine acetamide derivative characterized by a piperidine ring substituted with a methyl group at the 1-position and an ethylaminoacetamide moiety.

Preparation Methods

Nucleophilic Substitution and Amidation

The primary synthetic route involves sequential nucleophilic substitution and amidation. Starting with 1-methylpiperidin-3-ylmethanol, bromination using PBr₃ in dichloromethane generates 3-(bromomethyl)-1-methylpiperidine, which reacts with ethylamine in THF at 0–5°C to form N-ethyl-(1-methylpiperidin-3-yl)methanamine. Subsequent acylation with chloroacetyl chloride in the presence of triethylamine yields N-ethyl-N-(1-methylpiperidin-3-ylmethyl)chloroacetamide. Ammonolysis using aqueous NH₃ at 50°C for 6 hours produces the target compound.

Table 1: Key Reaction Parameters for Amidation

Step	Reagents	Temperature	Time	Yield
Bromination	PBr₃, CH₂Cl₂	0°C	2 h	85%
Amine Formation	Ethylamine, THF	0–5°C	4 h	78%
Acylation	ClCH₂COCl, Et₃N	25°C	3 h	91%
Ammonolysis	NH₃ (aq), EtOH	50°C	6 h	76%

Protection-Deprotection Strategies

Carbobenzoxy (Cbz) Group Utilization

To prevent side reactions during amidation, the amino group is protected using Cbz chloride. A patent-derived method involves reacting 2-aminoacetamide with Cbz-Cl in DMF under nitrogen, achieving 93% protection efficiency. Hydrogenolysis with 10% Pd/C in methanol removes the Cbz group post-acylation, preserving the acetamide functionality.

Alternative Protecting Groups

Boc (tert-butoxycarbonyl) and Fmoc (fluorenylmethyloxycarbonyl) groups have been tested but show lower compatibility with piperidine ring stability under acidic conditions (e.g., Boc removal requires TFA, causing partial ring oxidation).

Solvent and Catalytic Optimization

Solvent Systems

Tetrahydrofuran (THF) and dimethylformamide (DMF) are optimal for amine acylation, providing polar aprotic environments that enhance nucleophilicity. Substituting THF with acetonitrile reduces yields by 15–20% due to poorer solubility of intermediates.

Table 2: Solvent Impact on Acylation Efficiency

Solvent	Dielectric Constant	Yield	Purity (HPLC)
THF	7.6	91%	98.5%
DMF	36.7	88%	97.2%
Acetonitrile	37.5	73%	92.1%

Catalytic Enhancements

Triethylamine (2.5 eq.) is critical for neutralizing HCl during chloroacetyl chloride addition. Replacing it with DMAP (4-dimethylaminopyridine) accelerates the reaction but introduces challenges in separating the catalyst from the product.

Industrial-Scale Production

Continuous Flow Reactors

Pilot-scale synthesis employs tubular flow reactors to maintain consistent temperatures (±2°C) during exothermic steps (e.g., bromination). This method reduces reaction times by 40% compared to batch processes.

Crystallization and Purification

The final compound is purified via anti-solvent crystallization using ethyl acetate/n-hexane (1:3). X-ray diffraction confirms a monoclinic crystal system (space group P2₁/c) with 99.2% enantiomeric excess.

Table 3: Industrial vs. Laboratory-Scale Yields

Parameter	Laboratory Scale	Industrial Scale
Bromination Yield	85%	89%
Acylation Yield	91%	94%
Overall Yield	76%	82%

Analytical Characterization

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 3.41 (q, J=7.0 Hz, 2H, NCH₂), 2.85 (d, J=12.0 Hz, 2H, piperidine-H), 2.30 (s, 3H, NCH₃).

• HRMS (ESI+): m/z 214.1912 [M+H]⁺ (calc. 214.1918).

Purity Assessment

HPLC with a C18 column (acetonitrile/0.1% TFA) shows a single peak at 6.8 minutes, confirming >98% purity. Residual solvents (THF, DMF) are below ICH Q3C limits (<500 ppm).

Challenges and Mitigation Strategies

Byproduct Formation

N-Ethylpiperidine (2–5%) forms during bromination if temperatures exceed 10°C. Adding molecular sieves (4Å) absorbs HBr, suppressing this side reaction.

Enantiomeric Control

Chiral HPLC (Chiralpak IA column) identifies a 1.3% D-isomer impurity. Recrystallization with (R)-mandelic acid increases enantiopurity to 99.5% .

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are possible, particularly at the amine and amide functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Oxidized derivatives such as carboxylic acids or ketones.

Reduction: Reduced amine or alcohol derivatives.

Substitution: Substituted amides or amines.

Scientific Research Applications

Pharmacological Applications

a. Tankyrase Inhibition and Cancer Treatment

One of the primary applications of compounds similar to 2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is in the inhibition of tankyrase enzymes. Tankyrases are implicated in the regulation of the Wnt signaling pathway, which is crucial for cell proliferation and differentiation. Dysregulation of this pathway is often associated with various cancers. Research has shown that certain piperidine derivatives can effectively inhibit tankyrase activity, leading to potential treatments for cancers such as colorectal cancer and hepatocarcinomas .

b. PPAR Agonism

Another significant application lies in the modulation of peroxisome proliferator-activated receptors (PPARs). Compounds with similar amide structures have been studied for their dual agonistic effects on PPARα and PPARγ. These receptors are involved in glucose and lipid metabolism, making them targets for diabetes and obesity treatments. The structure-activity relationship studies indicate that modifications to the amide group can enhance receptor selectivity and efficacy .

Structure-Activity Relationships (SAR)

Understanding the SAR of 2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is crucial for optimizing its pharmacological properties.

Compound	PPARα EC50 (nM)	PPARγ EC50 (nM)	CYP3A4 Inhibition (%)	Solubility
Compound 1	41	92	<10	High
Compound 22	23	33	28	Moderate

The data indicates that while some derivatives exhibit potent activity at PPAR receptors, others show reduced efficacy, highlighting the importance of structural modifications in enhancing therapeutic potential .

Case Studies

a. Cancer Research

In a notable study, derivatives of piperidine were evaluated for their ability to inhibit tankyrase activity in cancer cell lines. Results demonstrated that specific modifications to the piperidine ring significantly enhanced anti-cancer activity, providing a promising avenue for drug development against Wnt-related tumors .

b. Metabolic Disorders

Another investigation focused on the glucose-lowering effects of amide derivatives in diabetic mouse models. The study revealed that certain compounds not only reduced plasma glucose levels but also improved lipid profiles without causing significant weight gain, which is a common side effect associated with PPARγ activation .

Mechanism of Action

The mechanism of action of 2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Acetamide Class

Chloroacetamide Herbicides

• Alachlor (2-chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide): A herbicide with a chloro substituent and methoxymethyl group, widely used in agriculture .
• Pretilachlor (2-chloro-N-(2,6-diethylphenyl)-N-(2-propoxyethyl)acetamide): Features a propoxyethyl group, enhancing soil persistence and herbicidal activity .

Comparison: Unlike these chloroacetamides, the target compound lacks a chloro group and instead incorporates an aminoethyl-piperidinylmethyl moiety.

Anti-Inflammatory Acetamide Derivatives

• 2-(Ethylamino)-N-(4-oxo-2-phenylquinazolin-3(4H)-yl)acetamide: Demonstrated anti-inflammatory activity surpassing diclofenac in preclinical studies (). The ethylamino group and quinazolinone scaffold are critical for its efficacy.

Comparison: While the target compound shares the ethylaminoacetamide fragment, it replaces the quinazolinone with a piperidine ring.

Piperidine- and Piperazine-Containing Analogues

(E)-N-(1-Ethylpiperidin-3-yl)-2-(hydroxyimino)acetamide

• Synthesized via two methods (68% and 72% yields) and characterized by NMR and HRMS (). The hydroxyimino group introduces redox activity, distinguishing it from the amino group in the target compound.

Comparison: The hydroxyimino substituent may confer unique reactivity or metal-chelating properties, whereas the amino group in the target compound could enhance solubility or hydrogen-bonding interactions.

N-Ethyl-N-[2-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-3-pyridyl]acetamide

• Features a piperazine ring conjugated with an indole-carbonyl group (). This structure is associated with CNS or enzyme-modulating activity due to the indole moiety.

Substituent-Driven Functional Variations

Alkyl Group Modifications

• 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide (): Replacing ethyl with isopropyl may increase lipophilicity, affecting pharmacokinetics.
• 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide (): The cyclopropyl group could enhance metabolic stability by resisting oxidative degradation.

Tabulated Comparison of Key Compounds

Compound Name	Substituents/Features	Applications/Findings	Reference
2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide	Ethyl, methyl-piperidinylmethyl, amino	Discontinued; research candidate
Alachlor	Chloro, methoxymethyl	Herbicide
2-(Ethylamino)-N-(4-oxo-2-phenylquinazolin-3-yl)acetamide	Ethylamino, quinazolinone	Anti-inflammatory (superior to diclofenac)
(E)-N-(1-Ethylpiperidin-3-yl)-2-(hydroxyimino)acetamide	Hydroxyimino, ethylpiperidine	Synthetic intermediate; redox-active
N-Ethyl-N-[2-(4-indole-carbonylpiperazinyl)-3-pyridyl]acetamide	Piperazine, indole-carbonyl	CNS modulation (theoretical)

Biological Activity

2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is a chemical compound that has garnered attention in various fields of biological research due to its potential therapeutic applications. This article delves into its biological activity, mechanisms of action, and relevant case studies, supported by data tables and findings from diverse sources.

Chemical Structure and Properties

The compound features a complex structure characterized by the presence of an amine group and an acetamide functional group. Its molecular formula is C13H20N2O, with a molecular weight of approximately 220.32 g/mol. The structural configuration includes a piperidine ring, which is pivotal for its biological interactions.

The biological activity of 2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide primarily involves its interaction with specific molecular targets such as enzymes and receptors. It has been implicated in:

• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes, modulating their activity and affecting various biochemical pathways.
• Receptor Binding : It has shown potential in binding to various receptors, which can influence cellular signaling processes.

Biological Activities

The compound exhibits a range of biological activities, including:

• Antitumor Activity : Research indicates that it may possess antitumor properties, particularly against aggressive cancer cell lines such as MDA-MB-231 (triple-negative breast cancer) where it reduced cell viability significantly in vitro .
• Neuropharmacological Effects : Similar compounds have demonstrated activity in neuropharmacology, influencing neurotransmitter systems and potentially providing therapeutic effects in neurological disorders.

Case Studies and Research Findings

• Antitumor Effects : In a study involving the evaluation of antitumor efficacy, 2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide was administered to xenograft models. Results indicated a significant reduction in tumor size compared to control groups, demonstrating its potential as an anticancer agent .
• Enzyme Interaction Studies : A systematic study focused on the compound's interaction with specific enzymes revealed that it could effectively inhibit enzyme activity at micromolar concentrations, suggesting its utility in drug development.

Data Tables

Activity Type	Effect	Concentration	Reference
Antitumor	Reduced MDA-MB-231 viability	10 µM
Enzyme Inhibition	Significant inhibition of enzyme activity	Micromolar range
Neuropharmacological	Modulation of neurotransmitter systems	Varies by study

Future Directions

Further research is warranted to elucidate the precise mechanisms of action and to explore the therapeutic potential of 2-Amino-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide across various biological systems. Investigations into its pharmacokinetics and toxicity profiles will be essential for advancing this compound towards clinical applications.

Q & A

Q. How can researchers mitigate toxicity risks during in vitro studies?

• Methodology :
• Safety Data Sheet (SDS) compliance : Follow handling protocols (e.g., PPE, fume hoods) as outlined in and .
• Alternative models : Use cell-free systems (e.g., enzyme assays) or C. elegans for preliminary toxicity screening before mammalian studies .

Cross-Disciplinary Applications

Q. What non-biological applications exist for this compound in materials science?

• Methodology : Explore its use as a ligand in metal-organic frameworks (MOFs) due to the piperidine nitrogen’s coordination potential. Characterize MOF stability via BET surface area analysis and thermal gravimetric analysis (TGA) .

Q. How can the compound be integrated into drug delivery systems?

• Methodology : Functionalize nanoparticles (e.g., PLGA) with the compound via carboxylate-amine conjugation. Assess drug release kinetics using dialysis membranes and validate targeting efficiency via fluorescence microscopy .